2,4-dimethoxy-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C21H19N5O4/c1-13-4-6-14(7-5-13)26-19-17(11-23-26)21(28)25(12-22-19)24-20(27)16-9-8-15(29-2)10-18(16)30-3/h4-12H,1-3H3,(H,24,27)
• InChI Key: CAYYXYZWODNNHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C21H19N5O4
• Molecular Weight: 405.4 g/mol

Description

The compound “2,4-dimethoxy-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide” is a complex organic molecule. It contains several functional groups, including an amide, a pyrazole ring, and a pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrazole ring fused with a pyrimidine ring. This structure is further substituted with a p-tolyl group and a 2,4-dimethoxybenzamide group.

Scientific Research Applications

Synthesis and Biological Activity

The compound 2,4-dimethoxy-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide, and related structures, have been explored in scientific research for their potential in synthesizing heterocyclic compounds with various biological activities. For example, research into the synthesis of pyrimidine linked pyrazole heterocyclics by microwave irradiative cyclocondensation demonstrated their potential in insecticidal and antimicrobial activities (Deohate & Palaspagar, 2020). Similarly, novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, highlighting the versatility of pyrazolo[3,4-d]pyrimidine structures in drug development (Rahmouni et al., 2016).

Chemical Synthesis and Modification

The chemical synthesis and modification of related compounds offer insights into the diverse applications of these structures. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities, suggesting their potential in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiviral and Antimicrobial Properties

The antiviral and antimicrobial properties of pyrazolo[3,4-d]pyrimidin-based compounds have been a focal point of research. For example, synthesis and antimicrobial activities of new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety were investigated, showcasing the compound's potential against a range of microbial threats (Gouda et al., 2010).

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

The future research directions could involve exploring the biological activities of this compound, optimizing its synthesis, and investigating its potential applications in various fields.